Cas no 22582-76-9 (9-Anthracenesulfonic acid)

• Product Name: 9-Anthracenesulfonic acid
• CAS No: 22582-76-9
• MF: C₁₄H₁₀O₃S
• MW: 258.292402744293
• CID: 1410682
• PubChem ID: 7730319
• Update Time: 2025-04-20

9-Anthracenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 9-Anthracenesulfonic acid
• anthracene-9-sulfonic acid
• 22582-76-9
• SCHEMBL392930
• Anthracen-9-sulfonsaure
• DTXSID30428894

• Inchi： 1S/C14H10O3S/c15-18(16,17)14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)14/h1-9H,(H,15,16,17)
• InChI Key： SKLLBGQUBYTKMR-UHFFFAOYSA-N
• SMILES： S(C1C2C=CC=CC=2C=C2C=CC=CC=12)(=O)(=O)O

Computed Properties

• Exact Mass: 258.0351
• Monoisotopic Mass: 258.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37